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Compound of Interest

Compound Name: 1-Aminoanthracene

Cat. No.: B165094

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling, storage, and
disposal of 1-Aminoanthracene. Adherence to these guidelines is essential for ensuring
personal safety and maintaining a secure laboratory environment.

Hazard Identification and Safety Summary

1-Aminoanthracene is classified as a hazardous substance that poses several risks upon
exposure.[1] It is known to cause skin and serious eye irritation, and may lead to respiratory
irritation.[2][3] There is limited evidence of a carcinogenic effect.[1] The substance is a
combustible solid and can cause photosensitivity, potentially leading to light-induced allergic
reactions.[1][2][3] The primary target organ for toxicity is the respiratory system.[2]

Physical and Chemical Properties

A summary of key quantitative data for 1-Aminoanthracene is provided below for easy
reference.
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Property Value Source(s)

CAS Number 610-49-1 [2][4]

Molecular Formula Ci14H11N [2][4]

Molecular Weight 193.24 g/mol [21[31[4]

Appearance Yellow-green to dark brown (A
powder

Melting Point 114-118 °C (237-244 °F) [1][2]

Solubility in Water Immiscible [1]

Storage Class 11 (Combustible Solids) [2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 1-Aminoanthracene. The
following equipment must be used to minimize exposure risk.
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. Specifications and
Body Part Required PPE
Remarks

An N95 (US) dust mask or
equivalent is the minimum
requirement.[2] A full
Respiratory Dust mask / Respirator respiratory protection program
that meets OSHA standards
should be implemented when

necessary.[1][5]

Safety glasses must have side

shields.[1] Chemical safety

goggles are recommended.[1]
Eyes/Face Safety glasses or goggles

Contact lenses should not be

worn as they can absorb and

concentrate irritants.[1]

Nitrile rubber, polychloroprene,
butyl rubber, or PVC gloves
are suitable for handling the

] ] dry solid.[1] Glove suitability

Hands Chemical-resistant gloves

depends on the frequency and
duration of contact; replace
gloves immediately if

contaminated.[1]

A lab coat or overalls should
be worn.[1] A PVC apron is
also recommended for

Body Protective clothing additional protection.[1] Work
clothes should be laundered
separately from personal
clothing.[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1-Aminoanthracene is crucial for safety. The following
workflow outlines the standard operating procedure.
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Caption: Standard Operating Procedure for 1-Aminoanthracene.
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Emergency and Disposal Plans

Immediate and correct response to emergencies is critical. All personnel must be familiar with
the following procedures.

o Eye Contact: Immediately flush eyes with copious amounts of running water for at least 15
minutes, ensuring to lift the upper and lower eyelids.[1][6] Seek prompt medical attention.

o Skin Contact: Remove all contaminated clothing immediately. Wash the affected area
thoroughly with soap and plenty of water.[1] If skin irritation develops or persists, seek
medical attention.

 Inhalation: Move the individual to fresh air at once.[7] If breathing is difficult or discomfort
occurs, seek medical attention.[5]

 Ingestion: Do NOT induce vomiting.[5] Have the person rinse their mouth and drink 2-4
cupfuls of water.[5] Seek immediate medical attention.[5]

The following diagram outlines the necessary steps for managing a spill of 1-
Aminoanthracene.
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Caption: Emergency Workflow for a 1-Aminoanthracene Spill.
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All waste containing 1-Aminoanthracene, including contaminated PPE and spill cleanup
materials, must be treated as hazardous waste.

» Collection: Collect waste materials in a suitable, clearly labeled, and securely sealed
container.[1]

» Storage: Store waste containers in a designated, secure area away from incompatible
materials.[1]

o Disposal: All disposal must be conducted through a licensed waste disposal company and in
strict accordance with all local, state, and federal regulations.[7][8] Do not dispose of 1-
Aminoanthracene in standard laboratory trash or down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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